N-tert-butyl-2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]acetamide

• Molecular Formula: C13H15N3O3S2
• Molecular Weight: 325.4 g/mol
• IUPAC Name: N-tert-butyl-2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H15N3O3S2/c1-13(2,3)15-11(17)7-20-12-14-9-5-4-8(16(18)19)6-10(9)21-12/h4-6H,7H2,1-3H3,(H,15,17)
• InChI Key: FSNYTVSUZPIOER-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=O)CSC1=NC2=C(S1)C=C(C=C2)[N+](=O)[O-]

Description

N-tert-butyl-2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]acetamide is a complex organic compound known for its unique chemical structure and properties. This compound is characterized by the presence of a benzothiazole ring, a nitro group, and a tert-butyl group, making it a versatile molecule in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-tert-butyl-2-[(6-nitro-1,3-benzothiazol-2-yl)sulfanyl]acetamide typically involves the reaction of 2-mercaptobenzothiazole with tert-butylamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as acetonitrile, and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using similar synthetic routes but with optimized reaction conditions to ensure high yield and purity. The process involves the use of large-scale reactors, precise temperature control, and continuous monitoring to achieve consistent product quality .

Chemical Reactions Analysis

Types of Reactions: N-tert